Cas no 1247515-46-3 (2-(4-chlorophenyl)methylcyclopentan-1-amine)

• Product Name: 2-(4-chlorophenyl)methylcyclopentan-1-amine
• CAS No: 1247515-46-3
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• MDL: MFCD14653505
• CID: 5242171
• Update Time: 2025-05-21

2-(4-chlorophenyl)methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 2-[(4-chlorophenyl)methyl]-
• 2-(4-chlorophenyl)methylcyclopentan-1-amine

• MDL： MFCD14653505
• Inchi： 1S/C12H16ClN/c13-11-6-4-9(5-7-11)8-10-2-1-3-12(10)14/h4-7,10,12H,1-3,8,14H2
• InChI Key： COLZCWCMFUREKT-UHFFFAOYSA-N
• SMILES： C1(N)CCCC1CC1=CC=C(Cl)C=C1

Additional information on 2-(4-chlorophenyl)methylcyclopentan-1-amine

2-(4-Chlorophenyl)methylcyclopentan-1-amine: A Comprehensive Overview

The compound 2-(4-chlorophenyl)methylcyclopentan-1-amine, identified by the CAS registry number CAS No. 1247515-46-3, is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically secondary amines, and features a cyclopentane ring substituted with a methyl group attached to a 4-chlorophenyl moiety. The presence of the chlorine atom in the aromatic ring introduces electronic effects that can influence the compound's reactivity and pharmacological properties.

Recent studies have highlighted the importance of 2-(4-chlorophenyl)methylcyclopentan-1-amine in medicinal chemistry, particularly in the design of bioactive molecules. Researchers have explored its role as a building block for synthesizing complex heterocyclic structures, which are often found in natural products and therapeutic agents. The cyclopentane ring provides structural rigidity, while the chlorophenyl group introduces hydrophobicity and potential sites for further functionalization.

In terms of synthesis, 2-(4-chlorophenyl)methylcyclopentan-1-amine can be prepared through various methods, including alkylation of cyclopentanamines or coupling reactions involving aryl halides. These methods leverage modern organic chemistry techniques, such as palladium-catalyzed cross-coupling reactions, which have become increasingly popular due to their efficiency and selectivity. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production.

The pharmacological profile of CAS No. 1247515-46-3 has been studied in preclinical models, revealing promising activity in certain biological systems. For instance, it has shown moderate inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in anti-inflammatory drug development. Additionally, its ability to modulate ion channels has been explored, making it a candidate for research in neuropharmacology.

From an environmental perspective, understanding the fate and transport of 2-(4-chlorophenyl)methylcyclopentan-1-amine in natural systems is crucial for assessing its ecological impact. Studies indicate that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to evaluate its persistence and potential toxicity to aquatic organisms.

In conclusion, CAS No. 1247515-46-3, or 2-(4-chlorophenyl)methylcyclopentan-1-amine, represents a versatile molecule with diverse applications across chemistry and pharmacology. Its unique structure and reactivity make it an attractive target for further research and development in both academic and industrial settings.